Cas no 892282-90-5 (5-(3-thienyl)-2-Pyridinamine)

• Product Name: 5-(3-thienyl)-2-Pyridinamine
• CAS No: 892282-90-5
• MF: C₉H₈N₂S
• MW: 176.238220214844
• CID: 2130515
• PubChem ID: 23004853
• Update Time: 2025-07-23

5-(3-thienyl)-2-Pyridinamine Chemical and Physical Properties

Names and Identifiers

• 5-(3-thienyl)-2-Pyridinamine
• 5-(thiophen-3-yl)pyridin-2-amine
• 892282-90-5
• CS-0458628
• DB-078329
• 2-Amino-5-(3-thienyl)pyridine
• F84192
• 5-thiophen-3-ylpyridin-2-amine
• A1-56376
• SCHEMBL17027857
• EN300-360742
• AKOS004116523
• HS-4113

• Inchi： 1S/C9H8N2S/c10-9-2-1-7(5-11-9)8-3-4-12-6-8/h1-6H,(H2,10,11)
• InChI Key： HZFWDIDTKZHPIF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=NC(=CC=1)N

Computed Properties

• Exact Mass: 176.04081944g/mol
• Monoisotopic Mass: 176.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-(3-thienyl)-2-Pyridinamine

Comprehensive Overview of 5-(3-thienyl)-2-Pyridinamine (CAS No. 892282-90-5): Properties, Applications, and Research Insights

5-(3-thienyl)-2-Pyridinamine (CAS No. 892282-90-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This thienyl-pyridine derivative combines a pyridine ring with a thiophene moiety, offering unique electronic and structural properties. Its molecular formula, C₉H₈N₂S, reflects a balanced molecular weight of 176.24 g/mol, making it a versatile intermediate for synthetic applications.

Recent studies highlight the compound's potential in organic electronics, particularly in the development of conductive polymers and OLED materials. Researchers are exploring its role as a building block for small-molecule semiconductors, driven by its ability to facilitate π-π stacking interactions. The thiophene-pyridine hybrid structure also exhibits promising photophysical properties, which are critical for optoelectronic devices.

In medicinal chemistry, 5-(3-thienyl)-2-Pyridinamine serves as a pharmacophore for designing kinase inhibitors and anti-inflammatory agents. Its heterocyclic scaffold mimics bioactive natural products, enabling targeted drug discovery. A 2023 study published in the Journal of Medicinal Chemistry identified derivatives of this compound as potential JAK-STAT pathway modulators, aligning with current trends in immunotherapy research.

The synthesis of CAS No. 892282-90-5 typically involves Pd-catalyzed cross-coupling reactions between halogenated pyridines and thienyl boronic acids. Optimized protocols emphasize green chemistry principles, such as using water-soluble catalysts to reduce environmental impact—a topic increasingly relevant to sustainable pharmaceutical manufacturing.

Analytical characterization of this compound relies on advanced techniques like HPLC-MS and NMR spectroscopy. Its logP value (predicted at 2.1) suggests moderate lipophilicity, making it suitable for blood-brain barrier penetration studies—a key focus area in neurodegenerative disease research.

From a commercial perspective, 5-(3-thienyl)-2-Pyridinamine is classified as a high-value fine chemical, with global suppliers offering it at research-scale quantities. Pricing trends correlate with demand from biotech startups and academic labs, particularly those investigating next-generation organic photovoltaics.

Ongoing research explores its structure-activity relationships (SAR) for antiviral applications, coinciding with heightened interest in broad-spectrum antiviral agents post-pandemic. Computational modeling suggests potential interactions with viral protease targets, though experimental validation remains underway.

Regulatory databases classify this compound as non-hazardous under standard handling conditions, with no significant ecotoxicity concerns reported. Proper storage recommendations include protection from light at -20°C to maintain stability—a detail crucial for long-term research reproducibility.

Future directions may leverage its metal-coordination capacity for designing catalytic complexes or bioimaging probes. The compound's dual electron-donating (thiophene) and -accepting (pyridine) characteristics position it as a compelling candidate for multi-functional materials development.